Cas no 1419101-18-0 (octahydrocyclopenta[c]pyrrole-5-carboxylic acid)

• Product Name: octahydrocyclopenta[c]pyrrole-5-carboxylic acid
• CAS No: 1419101-18-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD23106472
• CID: 4596072
• Update Time: 2024-11-04

octahydrocyclopenta[c]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Hexahydrocyclopenta[c]pyrrole-5-carboxylic acid
• OCTAHYDROCYCLOPENTA[C]PYRROLE-5-CARBOXYLIC ACID
• Cyclopenta[c]pyrrole-5-carboxylic acid, octahydro-
• octahydrocyclopenta[c]pyrrole-5-carboxylic acid

• MDL： MFCD23106472
• Inchi： 1S/C8H13NO2/c10-8(11)5-1-6-3-9-4-7(6)2-5/h5-7,9H,1-4H2,(H,10,11)
• InChI Key： XJFXVZKUPVAERR-UHFFFAOYSA-N
• SMILES： N1CC2CC(C(O)=O)CC2C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 304.3±35.0 °C(Predicted)
• pka: 4.48±0.20(Predicted)